Cas no 1388053-81-3 (3-bromo-5,6-dimethyl-1H-indazole)

• Product Name: 3-bromo-5,6-dimethyl-1H-indazole
• CAS No: 1388053-81-3
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• CID: 4593128
• Update Time: 2025-10-21

3-bromo-5,6-dimethyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5,6-dimethyl-1H-indazole

• Inchi： 1S/C9H9BrN2/c1-5-3-7-8(4-6(5)2)11-12-9(7)10/h3-4H,1-2H3,(H,11,12)
• InChI Key： CKHHNUSSMQIJRC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C(C)=C2)C(Br)=N1

Additional information on 3-bromo-5,6-dimethyl-1H-indazole

Comprehensive Overview of 3-bromo-5,6-dimethyl-1H-indazole (CAS No. 1388053-81-3)

3-bromo-5,6-dimethyl-1H-indazole (CAS No. 1388053-81-3) is a heterocyclic organic compound with significant potential in pharmaceutical and agrochemical research. This brominated indazole derivative has garnered attention due to its unique structural features, which make it a valuable intermediate in drug discovery. The presence of both bromo and dimethyl substituents on the indazole core enhances its reactivity and selectivity, enabling diverse synthetic applications.

Researchers are increasingly exploring 3-bromo-5,6-dimethyl-1H-indazole for its role in modulating biological targets, particularly in oncology and inflammation studies. Its molecular structure aligns with the growing demand for small molecule inhibitors and kinase modulators, which are hot topics in precision medicine. Recent publications highlight its utility in developing next-generation therapeutics, addressing challenges like drug resistance and off-target effects.

The synthesis of 3-bromo-5,6-dimethyl-1H-indazole typically involves halogenation and alkylation steps, optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring compliance with stringent regulatory standards. Its stability under various conditions makes it suitable for long-term storage and transportation, a key consideration for global supply chains.

In the context of green chemistry, efforts are underway to develop eco-friendly synthetic routes for brominated indazoles. This aligns with the industry's shift toward sustainable practices, a topic frequently searched by professionals in pharmaceutical manufacturing and process chemistry. Innovations like catalytic bromination and solvent-free reactions are being explored to reduce environmental impact while maintaining efficiency.

The demand for 3-bromo-5,6-dimethyl-1H-indazole is also driven by its applications in material science. Its aromatic system and halogenated moiety contribute to the design of organic electronic materials, such as OLEDs and semiconductors. This interdisciplinary relevance bridges gaps between chemistry and engineering, attracting interest from academic and industrial sectors alike.

Safety data for CAS No. 1388053-81-3 emphasizes proper handling protocols, including the use of personal protective equipment (PPE) and ventilation. While not classified as hazardous under standard guidelines, its bromine content warrants cautious storage away from reactive metals. These precautions are commonly discussed in laboratory safety forums and chemical handling guides.

Market trends indicate rising investments in indazole-based compounds, fueled by their versatility in drug development. Patent filings involving 3-bromo-5,6-dimethyl-1H-indazole have increased, reflecting its commercial potential. Analysts attribute this growth to the expanding pipeline of targeted therapies and personalized medicine, areas where users frequently search for breakthroughs.

For suppliers and distributors, accurate labeling of CAS 1388053-81-3 is essential to meet global trade regulations. Synonyms like 5,6-dimethyl-3-bromoindazole should be included in product databases to enhance searchability. This practice aligns with SEO optimization strategies for chemical marketplaces, where users often query alternate nomenclature.

In summary, 3-bromo-5,6-dimethyl-1H-indazole represents a convergence of innovation and practicality. Its multifaceted applications—from medicinal chemistry to advanced materials—position it as a compound of enduring relevance. As research progresses, its role in addressing unmet medical and technological needs will likely expand, making it a staple in scientific discourse.